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Compound of Interest

Compound Name: 1-Chloroundecane

Cat. No.: B1583068 Get Quote

The proper disposal of 1-chloroundecane is a critical aspect of laboratory safety and

environmental responsibility. As a halogenated hydrocarbon, this compound is classified as a

hazardous substance requiring specific handling and disposal protocols to mitigate risks to

personnel and the environment. Adherence to these procedures is essential for researchers,

scientists, and drug development professionals to ensure compliance with regulatory standards

and maintain a safe working environment.

Immediate Safety and Hazard Profile
1-Chloroundecane presents several health and environmental hazards. It is known to cause

serious eye irritation, is suspected of causing cancer, and may lead to drowsiness or dizziness.

[1][2] Furthermore, it is classified as very toxic to aquatic life with long-lasting effects.[1][2]

Therefore, appropriate personal protective equipment (PPE), including safety goggles,

chemical-resistant gloves, and a laboratory coat, must be worn at all times when handling this

chemical. All operations involving 1-chloroundecane should be conducted in a well-ventilated

area or within a chemical fume hood.

Core Disposal Protocol
The fundamental principle for the disposal of 1-chloroundecane is its treatment as a

halogenated organic waste. It must be segregated from all other waste streams to prevent

chemical reactions and ensure proper disposal.

Step 1: Waste Segregation
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Designate a specific, clearly labeled waste container solely for halogenated organic liquids.[3]

Never mix 1-chloroundecane with non-halogenated organic wastes, aqueous wastes, or solid

wastes.[3]

Step 2: Containerization and Labeling

Use a chemically resistant container for waste collection. As soon as the first portion of waste is

added, the container must be labeled with a hazardous waste tag. The label must include:

The words "Hazardous Waste"

The full chemical name: "1-Chloroundecane"

An accurate indication of the volume and concentration

The container must be kept securely closed except when adding waste to prevent the escape

of vapors.[4] To allow for expansion, do not fill the container beyond 90% of its capacity.[4]

Step 3: Waste Storage

Store the designated waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents and bases.[5] The storage area should

be a designated satellite accumulation area for hazardous waste.

Step 4: Final Disposal

Disposal of 1-chloroundecane must be carried out in strict accordance with local and national

regulations.[1] This typically involves arranging for collection by a licensed hazardous waste

disposal company.[1] Under no circumstances should 1-chloroundecane be disposed of down

the drain or in regular solid waste.

Spill Management
In the event of a 1-chloroundecane spill, the following steps should be taken immediately:

Ensure Safety: Alert all personnel in the vicinity and evacuate the immediate area if

necessary. Eliminate all potential sources of ignition.
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Wear Appropriate PPE: At a minimum, wear safety goggles, chemical-resistant gloves (e.g.,

nitrile), and a lab coat.

Contain and Absorb: Use an inert absorbent material, such as vermiculite or sand, to contain

and absorb the spill.

Cleanup and Collection: Carefully collect the absorbed material using non-sparking tools and

place it into a designated, sealable container for hazardous waste.

Decontaminate: Thoroughly clean the spill area with soap and water. All cleaning materials,

such as wipes and paper towels, must also be collected and placed in the hazardous waste

container.

Label and Dispose: Label the container as "Spill Debris containing 1-Chloroundecane" and

manage it according to the final disposal protocol outlined above.

Quantitative Data Summary
While specific quantitative limits for disposal are determined by local regulations, the following

table summarizes key hazard identification data for 1-Chloroundecane.

Hazard Classification Category GHS Hazard Statement

Eye Irritation Category 2
H319: Causes serious eye

irritation[1][2]

Carcinogenicity Category 2
H351: Suspected of causing

cancer[1][2]

Specific target organ toxicity -

single exposure
Category 3

H336: May cause drowsiness

or dizziness[1][2]

Acute aquatic hazard Category 1
H400: Very toxic to aquatic

life[1][2]

Chronic aquatic hazard Category 1
H410: Very toxic to aquatic life

with long lasting effects[1][2]
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The following diagram illustrates the step-by-step procedure for the proper disposal of 1-
chloroundecane.

1-Chloroundecane Disposal Workflow

Start: Generation of
1-Chloroundecane Waste

Step 1: Segregate Waste
(Halogenated Organics Only)

Spill Occurs

Step 2: Containerize and Label
(Hazardous Waste Label)

Step 3: Store Safely
(Satellite Accumulation Area)

Step 4: Arrange Final Disposal
(Licensed Waste Company)

End: Compliant Disposal
Spill Cleanup Procedure

(Absorb, Collect, Decontaminate)

Treat as
Hazardous Waste
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Caption: Workflow for the proper disposal of 1-Chloroundecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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